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Compound of Interest

Compound Name: Stannane, butylhydroxyoxo-

Cat. No.: B1346574 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. Stannane, butylhydroxyoxo-, also known as n-Butyltin hydroxide oxide, is an

organotin compound that requires careful management due to its potential health hazards. This

guide provides essential safety and logistical information for its proper disposal.

Hazard Profile & Safety Precautions
Stannane, butylhydroxyoxo- is classified as a hazardous substance. It is toxic if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[4]

Respiratory Protection: If dust is generated, follow OSHA respirator regulations found in 29

CFR 1910.134 or European Standard EN 149. Use in a well-ventilated area or under a

chemical fume hood.[1][2][4]
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Handling and Storage:

Minimize dust generation and accumulation.[4]

Avoid contact with eyes, skin, or clothing.[1][2]

Do not ingest or breathe in the substance.[1][2]

Store in a dry, cool, and well-ventilated place with the container tightly closed.[1][2]

Facilities should be equipped with an eyewash station and a safety shower.[2][4]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for Stannane,
butylhydroxyoxo-.

Agency Type Value (as Sn) Notes

ACGIH TWA 0.1 mg/m³
Listed under Tin

organic compounds.

ACGIH STEL 0.2 mg/m³
Listed under Tin

organic compounds.

NIOSH REL 0.1 mg/m³

Listed under Tin

organic compounds

(except Cyhexatin).

NIOSH IDLH 25 mg/m³

Listed under Tin

organic compounds

(except Cyhexatin).

OSHA PEL 0.1 mg/m³

Final PEL; listed

under Tin organic

compounds.

Data sourced from various Safety Data Sheets.[1][4]
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Step-by-Step Disposal Procedure
The disposal of Stannane, butylhydroxyoxo- must be handled as hazardous waste. Always

consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[2]

Experimental Protocol for Disposal:

Waste Identification and Classification:

Determine if the discarded chemical is classified as a hazardous waste according to your

institution's and region's regulations.

Containerization:

Collect waste Stannane, butylhydroxyoxo- in a suitable, clearly labeled, and sealed

container.

Ensure the container is compatible with the chemical.

Collection of Contaminated Materials:

If a spill occurs, sweep up the solid material, avoiding dust formation, and place it into a

suitable container for disposal.[1]

Any contaminated PPE (gloves, lab coats, etc.) should also be collected and disposed of

as hazardous waste.

Storage Pending Disposal:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Keep it away from incompatible materials.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for Stannane, butylhydroxyoxo-.

Documentation:

Maintain accurate records of the amount of waste generated and its disposal date, in

accordance with regulatory requirements.

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of Stannane, butylhydroxyoxo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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